Cas no 62603-54-7 ([1,2,4]Triazolo[4,3-a]quinoxaline, 4-chloro-)
1,2,4-Triazolo[4,3-a]quinoxaline, 4-chloro-, is a heterocyclic compound featuring a fused triazolo-quinoxaline core with a chloro substituent at the 4-position. This structure imparts significant reactivity and versatility, making it valuable in pharmaceutical and agrochemical research. The chloro group enhances electrophilic properties, facilitating further functionalization through cross-coupling or nucleophilic substitution reactions. Its rigid aromatic framework contributes to stability and potential biological activity, particularly in the development of kinase inhibitors or antimicrobial agents. The compound’s well-defined synthetic pathway and high purity ensure reproducibility in industrial and academic applications. Its utility as a building block for complex molecular architectures underscores its importance in medicinal chemistry and material science.
62603-54-7 structure
Product Name:[1,2,4]Triazolo[4,3-a]quinoxaline, 4-chloro-
CAS No:62603-54-7
MF:C9H5ClN4
MW:204.615799665451
MDL:MFCD00140798
CID:438539
PubChem ID:1126118
Update Time:2025-05-27
[1,2,4]Triazolo[4,3-a]quinoxaline, 4-chloro- Chemical and Physical Properties
Names and Identifiers
-
- [1,2,4]Triazolo[4,3-a]quinoxaline, 4-chloro-
- 4-Chloro[1,2,4]triazolo[4,3-a]quinoxaline
- 4-chloro-10-hydro-1,2,4-triazolo[4,3-a]quinoxaline
- 4-chloro-s-triazolo[ 4,3-a]quinoxaline
- 4-chlorotriazolo[4,3-a]quinoxaline
- 4-Chlor-s-triazolo< 4,3-a> chinoxalin
- AC1LMAO4
- chlorotriazoloaquinoxaline
- CTK2B6373
- HMS1701C21
- s-Triazolo< 4,3-a> chinoxalin
- Trans-4-ethylcyclohexyl-4-benzonitrile
- 4-Chloro-[1,2,4]triazolo[4,3-a]-quinoxaline
- AKOS000301537
- 9E-902
- MFCD00140798
- 4-chloro[1,2,4]triazolo[4,3 a]quinoxaline
- BB 0239195
- SCHEMBL404496
- 62603-54-7
- F6548-0156
- J-514872
- CS-0226665
- NLAAGSHTVZHFTR-UHFFFAOYSA-N
- 4-Chloro-[1,2,4]triazolo[4,3-a]quinoxaline
- DTXSID80360558
- 4-Chloro-[1,2,4]triazolo-[4,3-a]quinoxaline
- TQR0782
- G63205
-
- MDL: MFCD00140798
- Inchi: 1S/C9H5ClN4/c10-8-9-13-11-5-14(9)7-4-2-1-3-6(7)12-8/h1-5H
- InChI Key: NLAAGSHTVZHFTR-UHFFFAOYSA-N
- SMILES: ClC1C2=NN=CN2C2C=CC=CC=2N=1
Computed Properties
- Exact Mass: 204.02045
- Monoisotopic Mass: 204.020274g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.08
- LogP: 2.5
[1,2,4]Triazolo[4,3-a]quinoxaline, 4-chloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR33340-1g |
4-Chloro-[1,2,4]triazolo[4,3-a]quinoxaline |
62603-54-7 | 95% | 1g |
£231.00 | 2025-02-20 | |
| Apollo Scientific | OR33340-5g |
4-Chloro-[1,2,4]triazolo[4,3-a]quinoxaline |
62603-54-7 | 95% | 5g |
£890.00 | 2023-09-01 | |
| Chemenu | CM221149-5g |
4-Chloro-[1,2,4]triazolo[4,3-a]quinoxaline |
62603-54-7 | 95% | 5g |
$*** | 2023-05-30 | |
| abcr | AB268945-500 mg |
4-Chloro[1,2,4]triazolo[4,3-a]quinoxaline, 95%; . |
62603-54-7 | 95% | 500mg |
€215.40 | 2023-04-26 | |
| abcr | AB268945-1 g |
4-Chloro[1,2,4]triazolo[4,3-a]quinoxaline, 95%; . |
62603-54-7 | 95% | 1g |
€315.00 | 2023-04-26 | |
| eNovation Chemicals LLC | D622932-1g |
4-Chloro[1,2,4]triazolo[4,3-a]quinoxaline |
62603-54-7 | 95% | 1g |
$585 | 2024-08-03 | |
| eNovation Chemicals LLC | D622932-5g |
4-Chloro[1,2,4]triazolo[4,3-a]quinoxaline |
62603-54-7 | 95% | 5g |
$995 | 2024-08-03 | |
| abcr | AB268945-500mg |
4-Chloro[1,2,4]triazolo[4,3-a]quinoxaline, 95%; . |
62603-54-7 | 95% | 500mg |
€215.40 | 2025-04-17 | |
| abcr | AB268945-1g |
4-Chloro[1,2,4]triazolo[4,3-a]quinoxaline, 95%; . |
62603-54-7 | 95% | 1g |
€315.00 | 2024-04-16 | |
| 1PlusChem | 1P00ERRN-100mg |
4-CHLORO[1,2,4]TRIAZOLO[4,3-A]QUINOXALINE |
62603-54-7 | 95% | 100mg |
$84.00 | 2024-04-22 |
[1,2,4]Triazolo[4,3-a]quinoxaline, 4-chloro- Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
62603-54-7 ([1,2,4]Triazolo[4,3-a]quinoxaline, 4-chloro-) Related Products
- 68774-77-6(8-chloro-[1,2,4]triazolo[4,3-a]pyrazine)
- 679396-44-2([1,2,4]TRIAZOLO[1,5-A]QUINOXALINE, 4-CHLORO-)
- 91895-32-8([1,2,4]Triazolo[4,3-a]quinoxaline, 4-chloro-7,8-difluoro-)
- 494206-13-2([1,2,4]Triazolo[4,3-a]quinoxalin-1-amine, 4-chloro-)
- 851043-60-2(PYRIDO[3,2-E][1,2,4]TRIAZOLO[4,3-A]PYRAZINE, 6-CHLORO-9-METHYL-)
- 91895-25-9([1,2,4]Triazolo[4,3-a]quinoxaline, 4-chloro-8-fluoro-)
- 91896-77-4([1,2,4]Triazolo[4,3-a]quinoxaline, 4,7-dichloro-)
- 679396-43-1([1,2,4]TRIAZOLO[1,5-A]QUINOXALINE, 4,8-DICHLORO-)
- 91895-39-5(4-chloro-1-methyl1,2,4triazolo4,3-aquinoxaline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk